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Compound of Interest

Compound Name: Amygdaloside

Cat. No.: B3030826 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Amygdalin is a cyanogenic glycoside found in the seeds of various fruits, such as apricots,

bitter almonds, and peaches. Its metabolism in the body leads to the formation of prunasin,

which can further break down to release hydrogen cyanide, a potent toxin.[1][2] The sensitive

and accurate quantification of amygdalin and its metabolites is crucial for toxicological studies,

pharmacokinetic research, and the safety assessment of food products. This application note

provides a detailed protocol for the sensitive detection and quantification of amygdalin and its

primary metabolite, prunasin, in various matrices using Liquid Chromatography with tandem

Mass Spectrometry (LC-MS/MS).

Metabolic Pathway of Amygdalin

Amygdalin is metabolized in a two-step enzymatic hydrolysis process. First, it is cleaved into

prunasin and a glucose molecule. Prunasin is then further hydrolyzed to mandelonitrile and

another glucose molecule. Mandelonitrile is unstable and can decompose to form

benzaldehyde and toxic hydrogen cyanide.[1] This metabolic conversion is a key consideration

in toxicological assessments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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